N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-methyl-3-furamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C15H14N2O3S/c1-3-19-10-4-5-12-13(8-10)21-15(16-12)17-14(18)11-6-7-20-9(11)2/h4-8H,3H2,1-2H3,(H,16,17,18)
• InChI Key: CRNZRYXEPNJZIM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(OC=C3)C
• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol

Description

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-methyl-3-furamide, also known as A-438079, is a potent and selective antagonist of the P2X7 receptor. This receptor is a member of the purinergic receptor family and is involved in various physiological and pathological processes, including inflammation, pain, and immune response. A-438079 has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-methyl-3-furamide acts as a competitive antagonist of the P2X7 receptor, which is a ligand-gated ion channel. It blocks the activation of this receptor by ATP, which is the endogenous ligand. This blockade prevents the influx of calcium ions and the release of proinflammatory cytokines, which are the downstream effects of P2X7 receptor activation.
Biochemical and Physiological Effects:
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-methyl-3-furamide has been shown to have various biochemical and physiological effects, including the inhibition of ATP-induced calcium influx, the reduction of proinflammatory cytokine release, and the attenuation of neuropathic pain. It has also been reported to have neuroprotective effects and to enhance the efficacy of cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of using N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-methyl-3-furamide in lab experiments include its high potency and selectivity for the P2X7 receptor, its well-characterized mechanism of action, and its availability as a commercial product. However, its limitations include its potential off-target effects, its relatively short half-life, and the need for careful dosing and administration.

Future Directions

There are several future directions for the research on N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-methyl-3-furamide, including the investigation of its potential therapeutic applications in various diseases, the development of more potent and selective P2X7 receptor antagonists, and the exploration of its mechanism of action at the molecular level. Additionally, the use of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-methyl-3-furamide as an adjuvant in vaccines and its potential role in cancer therapy warrant further investigation.

Synthesis Methods

The synthesis of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-methyl-3-furamide involves several steps, including the preparation of 6-ethoxy-1,3-benzothiazol-2-amine and 2-methyl-3-furoic acid, followed by the coupling reaction between the two compounds. The final product is obtained after purification and characterization by various spectroscopic techniques.

Scientific Research Applications

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-methyl-3-furamide has been widely used in scientific research to investigate the role of P2X7 receptor in various diseases. It has been shown to be effective in reducing inflammation, neuropathic pain, and neurodegenerative diseases. N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-methyl-3-furamide has also been tested for its potential use in cancer therapy and as an adjuvant in vaccines.